2-Methyl-4-[1,2,4]triazol-1-yl-phenylamine

• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-methyl-4-(1,2,4-triazol-1-yl)aniline
• InChI: InChI=1S/C9H10N4/c1-7-4-8(2-3-9(7)10)13-6-11-5-12-13/h2-6H,10H2,1H3
• InChI Key: YOQDUDBMJMEGMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=NC=N2)N

Description

2-Methyl-4-[1,2,4]triazol-1-yl-phenylamine is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-(3-methyl-4-nitrophenyl)-1,2,4-triazole (D61, 1.0 g), 10% Pd/C (200 mg) in ethanol (50 ml) was hydrogenated at ambient temperature and pressure for 5 hours. The reaction mixture was filtered through kieselguhr and the filtrate evaporated to leave the title compound (0.85 g, 98%) which was used directly in the next stage.

Synthesis routes and methods II

Procedure details

2-Methyl-4-(1,2,4-Triazol-1-yl)nitrobenzene (1.0 g, 4.9 mmol) and Pd/C (200 mg) in ethanol (50 ml) were hydrogenated at rtp for 3 days. The suspension was filtered through celite, evaporated under reduced pressure to afford a white solid (850 mg, 100%).